Cas no 1526690-38-9 (4-(aminomethyl)-4-(2-fluorophenyl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(2-fluorophenyl)cyclohexan-1-ol
• CAS No: 1526690-38-9
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 6378128
• PubChem ID: 83536802
• Update Time: 2025-08-05

4-(aminomethyl)-4-(2-fluorophenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(2-fluorophenyl)cyclohexan-1-ol
• 1526690-38-9
• EN300-1828676

• Inchi： 1S/C13H18FNO/c14-12-4-2-1-3-11(12)13(9-15)7-5-10(16)6-8-13/h1-4,10,16H,5-9,15H2
• InChI Key： ARZGIRKINPIPAO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(CN)CCC(CC1)O

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(aminomethyl)-4-(2-fluorophenyl)cyclohexan-1-ol

Comprehensive Overview of 4-(aminomethyl)-4-(2-fluorophenyl)cyclohexan-1-ol (CAS No. 1526690-38-9)

4-(aminomethyl)-4-(2-fluorophenyl)cyclohexan-1-ol (CAS No. 1526690-38-9) is a chemically significant compound that has garnered attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a cyclohexane ring substituted with an aminomethyl group, a fluorophenyl moiety, and a hydroxyl group, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The fluorophenyl group in 4-(aminomethyl)-4-(2-fluorophenyl)cyclohexan-1-ol enhances its binding affinity to biological targets, a feature often exploited in medicinal chemistry. Fluorine's electronegativity improves the compound's metabolic stability and bioavailability, addressing common challenges in drug design. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in neuroscience and oncology research. This aligns with growing user searches for "fluorinated drug candidates" and "GPCR-targeted therapies".

From a synthetic perspective, CAS No. 1526690-38-9 is synthesized via multi-step organic reactions, including Grignard additions and reductive amination. Its purity and yield are critical for downstream applications, prompting discussions on "high-yield synthesis methods" in academic forums. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound, reflecting frequent queries about "analytical validation of complex organics."

Environmental and safety considerations are also trending topics. While 4-(aminomethyl)-4-(2-fluorophenyl)cyclohexan-1-ol is not classified as hazardous, researchers emphasize green chemistry principles in its production. Searches for "sustainable synthesis of fluorinated compounds" have surged, underscoring the industry's shift toward eco-friendly practices. Regulatory compliance, particularly under REACH and FDA guidelines, further drives interest in this compound's safe handling.

In conclusion, 4-(aminomethyl)-4-(2-fluorophenyl)cyclohexan-1-ol (CAS No. 1526690-38-9) represents a nexus of innovation in drug development and synthetic chemistry. Its structural complexity and functional groups make it a valuable candidate for addressing unmet medical needs, while its synthesis and analysis reflect broader trends in precision medicine and sustainable science.